Cas no 122379-63-9 (4-Methoxy-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 4-Methoxy-1H-pyrrolo[2,3-b]pyridine
• CAS No: 122379-63-9
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD08272230
• CID: 104516
• PubChem ID: 329771960
• Update Time: 2025-05-27

4-Methoxy-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-1H-pyrrolo[2,3-b]pyridine
• 4-Methoxy-7azaindole
• 4-METHOXY-7-AZAINDOLE
• 1H-Pyrrolo[2,3-b]pyridine, 4-methoxy-
• 1H-Pyrrolo[2,3-b]pyridine,4-methoxy-(9CI)
• 4-Metho×y-7-azaindole,4-Metho×y-1H-pyrrolo[2,3-b]pyridine
• 4-Methoxy-7-azaindole,4-Methoxy-1H-pyrrolo[2,3-b]pyridine
• PubChem19358
• KSC494M8P
• HIN1530
• DNIKOOPKCLWWPO-UHFFFAOYSA-N
• BCP27383
• FCH858965
• PB23577
• CM14134
• RP01573
• OR30653
• VP11067
• SY033609
• BC665784
• ST2418440
• A
• SS-3281
• EN300-6478502
• AKOS006286251
• FT-0648834
• 122379-63-9
• SCHEMBL298491
• 4-Methoxy-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
• MFCD08272230
• CS-B0504
• AMY9679
• Z1198176785
• METHYL 1H-PYRROLO[2,3-B]PYRIDIN-4-YL ETHER
• A15176
• W-205147
• DTXSID40459710
• DB-003498

• MDL： MFCD08272230
• Inchi： 1S/C8H8N2O/c1-11-7-3-5-10-8-6(7)2-4-9-8/h2-5H,1H3,(H,9,10)
• InChI Key： DNIKOOPKCLWWPO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C2C=1C=CN2

Computed Properties

• Exact Mass: 148.06400
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.9
• XLogP3: 1.3

Experimental Properties

• Density: 1.244
• Boiling Point: 272.8°Cat760mmHg
• Flash Point: 94.5°C
• Refractive Index: 1.647
• PSA: 37.91000
• LogP: 1.57150

4-Methoxy-1H-pyrrolo[2,3-b]pyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-Methoxy-1H-pyrrolo[2,3-b]pyridine

Exploring the Properties and Applications of 4-Methoxy-1H-pyrrolo[2,3-b]pyridine (CAS No. 122379-63-9)

4-Methoxy-1H-pyrrolo[2,3-b]pyridine, with the CAS number 122379-63-9, is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrrolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a methoxy group at the 4-position enhances its reactivity and makes it a valuable intermediate in organic synthesis. Researchers and industry professionals often search for terms like "4-Methoxy-1H-pyrrolo[2,3-b]pyridine synthesis", "CAS 122379-63-9 applications", and "pyrrolopyridine derivatives", reflecting the growing interest in this compound.

The structural uniqueness of 4-Methoxy-1H-pyrrolo[2,3-b]pyridine lies in its fused ring system, which combines a pyrrole and a pyridine moiety. This configuration is particularly appealing for drug discovery, as it mimics the core structure of many biologically active molecules. Recent studies have highlighted its potential in targeting kinase inhibitors and GPCR modulators, aligning with the current trend of precision medicine. Searches related to "kinase inhibitor scaffolds" and "GPCR-targeted compounds" often lead to discussions about this compound, underscoring its relevance in modern therapeutics.

In addition to its pharmaceutical applications, 4-Methoxy-1H-pyrrolo[2,3-b]pyridine is also explored in material science. Its conjugated system and electron-rich nature make it a candidate for organic semiconductors and light-emitting diodes (OLEDs). With the rise of sustainable technologies, queries like "organic electronic materials" and "green chemistry compounds" frequently intersect with research on this compound. The CAS 122379-63-9 identifier is often used in patent literature, further emphasizing its industrial significance.

The synthesis of 4-Methoxy-1H-pyrrolo[2,3-b]pyridine typically involves multi-step reactions, including cyclization and functional group transformations. Optimizing these processes is a hot topic, as evidenced by searches for "efficient pyrrolopyridine synthesis" and "CAS 122379-63-9 preparation methods". Advances in catalysis and flow chemistry have streamlined its production, reducing costs and environmental impact. This aligns with the broader demand for sustainable synthetic routes in the chemical industry.

From a regulatory perspective, 4-Methoxy-1H-pyrrolo[2,3-b]pyridine is not classified as a hazardous substance, making it accessible for research and development. However, proper handling and storage are recommended to ensure stability. Users often inquire about "CAS 122379-63-9 safety data" and "pyrrolopyridine handling guidelines", reflecting a proactive approach to laboratory safety. The compound's stability under various conditions is also a subject of interest, particularly for long-term storage.

In summary, 4-Methoxy-1H-pyrrolo[2,3-b]pyridine (CAS 122379-63-9) is a versatile compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structure and functionalizability make it a focal point for innovation, as seen in the surge of related searches like "pyrrolopyridine drug candidates" and "CAS 122379-63-9 suppliers". As research continues to uncover new uses, this compound is poised to remain a key player in the chemical and life sciences industries.